Cas no 2154341-21-4 (4-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide)

• Product Name: 4-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide
• CAS No: 2154341-21-4
• MF: C₁₃H₁₃N₃O₄S
• MW: 307.325021505356
• CID: 5674219
• PubChem ID: 138467061
• Update Time: 2025-06-08

4-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2154341-21-4
• 4-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide
• EN300-26682811
• SCHEMBL20812152

• Inchi： 1S/C13H13N3O4S/c1-16(11-6-7-12(17)15-13(11)18)21(19,20)10-4-2-9(8-14)3-5-10/h2-5,11H,6-7H2,1H3,(H,15,17,18)
• InChI Key： SWNPTWXXBHDCPJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(N(C)C1C(NC(CC1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 307.06267708g/mol
• Monoisotopic Mass: 307.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 116Ų

Additional information on 4-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide

Comprehensive Overview of 4-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide (CAS No. 2154341-21-4)

In the rapidly evolving field of medicinal chemistry, 4-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide (CAS No. 2154341-21-4) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This sulfonamide derivative combines a cyano-substituted benzene ring with a 2,6-dioxopiperidin-3-yl moiety, creating a versatile scaffold that researchers are actively exploring for drug discovery. The compound's molecular weight of 307.31 g/mol and its balanced lipophilicity make it particularly attractive for pharmacokinetic optimization in pharmaceutical development.

The N-methylbenzene-1-sulfonamide core structure is known to interact with various biological targets, while the 2,6-dioxopiperidin-3-yl group may contribute to enhanced binding affinity through hydrogen bonding interactions. Current research trends in small molecule drug discovery emphasize the importance of such hybrid structures, as evidenced by the growing number of publications investigating similar sulfonamide-based compounds. Scientists are particularly interested in how the cyano group at the para position influences the compound's electronic properties and potential interactions with biological targets.

Recent advances in proteolysis-targeting chimera (PROTAC) technology have brought renewed attention to compounds containing dioxopiperidine scaffolds, as they can serve as effective linkers or warheads in targeted protein degradation strategies. While 4-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide hasn't been widely studied in this context yet, its structural features suggest potential utility in this cutting-edge therapeutic approach. The compound's sulfonamide group may offer additional opportunities for structural modification to optimize target engagement and pharmacokinetic properties.

From a synthetic chemistry perspective, the preparation of CAS 2154341-21-4 typically involves multi-step organic synthesis, with key steps including the introduction of the cyano group and the formation of the sulfonamide bond. Researchers have developed various synthetic routes to access this compound, with yields and purity being critical factors for its potential application in biological studies. The compound's stability under different pH conditions and its solubility profile in various solvents are important considerations for formulation development.

In the context of current pharmaceutical research trends, this compound aligns well with the growing interest in covalent inhibitors and allosteric modulators. The cyano group could potentially participate in covalent interactions with biological targets, while the dioxopiperidine ring might contribute to allosteric modulation of protein function. These possibilities make 4-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide a compelling subject for further investigation in various therapeutic areas, including oncology and neurodegenerative diseases.

The compound's physicochemical properties, including its calculated logP value and hydrogen bond donor/acceptor counts, suggest favorable drug-like characteristics according to Lipinski's rule of five. These properties are particularly relevant in today's drug discovery landscape, where researchers increasingly focus on developing compounds with optimal ADME (absorption, distribution, metabolism, and excretion) profiles. The presence of both polar (sulfonamide and dioxopiperidine) and hydrophobic (benzene ring) elements in the molecule may contribute to balanced membrane permeability and solubility.

Analytical characterization of CAS 2154341-21-4 typically involves techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for confirming the compound's identity and purity, which are crucial for reliable biological evaluation. Recent advancements in analytical technologies have enabled more precise characterization of such complex molecules, facilitating their development as potential therapeutic agents.

In the broader context of structure-activity relationship (SAR) studies, 4-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide serves as an interesting lead compound for medicinal chemistry optimization. Researchers can explore various modifications to the core structure, such as altering the N-methyl group or introducing substituents on the benzene ring, to fine-tune biological activity and selectivity. Such SAR explorations are fundamental to modern drug discovery programs aiming to develop novel therapeutics with improved efficacy and safety profiles.

The scientific community's interest in this compound is reflected in the growing number of patent applications and research publications mentioning similar sulfonamide derivatives. While specific clinical applications for 2154341-21-4 are still under investigation, the compound's structural features suggest potential utility in addressing unmet medical needs across various therapeutic areas. Future research directions may include detailed mechanistic studies, target identification, and preclinical evaluation of this promising chemical entity.

From a commercial perspective, the availability of 4-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide from specialty chemical suppliers has facilitated its investigation by academic and industrial researchers worldwide. The compound's current applications primarily focus on basic research and drug discovery efforts, with potential for expansion into more specialized areas as its biological properties become better understood. As with any investigational compound, proper handling and storage according to standard laboratory safety protocols are essential for maintaining its stability and ensuring reproducible experimental results.